Cas no 2034238-07-6 (N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl-2-phenylacetamide)

• Product Name: N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl-2-phenylacetamide
• CAS No: 2034238-07-6
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 6452116
• Update Time: 2025-11-01

N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl-2-phenylacetamide
• N-[2-(1-methyl-2,2-dioxo-2$l^{6},1,3-benzothiadiazol-3-yl)ethyl]-2-phenylacetamide
• Benzeneacetamide, N-[2-(3-methyl-2,2-dioxido-2,1,3-benzothiadiazol-1(3H)-yl)ethyl]-

• Inchi： 1S/C17H19N3O3S/c1-19-15-9-5-6-10-16(15)20(24(19,22)23)12-11-18-17(21)13-14-7-3-2-4-8-14/h2-10H,11-13H2,1H3,(H,18,21)
• InChI Key： QCPXJEVITPRRLH-UHFFFAOYSA-N
• SMILES： C1(CC(NCCN2C3=CC=CC=C3N(C)S2(=O)=O)=O)=CC=CC=C1

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• pka: 15.46±0.46(Predicted)

Additional information on N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl-2-phenylacetamide

Research Briefing on N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl-2-phenylacetamide (CAS: 2034238-07-6)

Recent advancements in the field of chemical biology and medicinal chemistry have brought attention to the compound N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl-2-phenylacetamide (CAS: 2034238-07-6). This molecule, characterized by its unique benzothiadiazole scaffold, has emerged as a promising candidate for therapeutic applications due to its potential biological activity and pharmacological properties. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl-2-phenylacetamide involves a multi-step process that includes the condensation of 3-methyl-1,3-benzothiadiazole-2,2-dione with 2-phenylacetyl chloride in the presence of a suitable base. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, including the sulfonamide and phenylacetamide moieties, are believed to contribute to its biological activity, particularly in modulating specific protein targets.

In vitro and in vivo studies have demonstrated that N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl-2-phenylacetamide exhibits significant activity against a range of biological targets. For instance, recent research has highlighted its potential as an inhibitor of inflammatory pathways, with promising results in models of chronic inflammation. The compound's ability to interact with key enzymes involved in the NF-κB signaling pathway suggests its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the pharmacokinetic profile of N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl-2-phenylacetamide have revealed favorable absorption and distribution properties. The compound demonstrates good oral bioavailability and a half-life conducive to once-daily dosing, which is advantageous for clinical development. Additionally, preliminary toxicity studies indicate a manageable safety profile, with no significant adverse effects observed at therapeutic doses.

One of the most exciting developments is the compound's potential application in oncology. Recent findings suggest that N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl-2-phenylacetamide may exhibit anti-proliferative effects against certain cancer cell lines, particularly those resistant to conventional therapies. Mechanistic studies are underway to elucidate its mode of action, with early data pointing to the induction of apoptosis and inhibition of angiogenesis.

In conclusion, N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl-2-phenylacetamide represents a versatile and promising compound in the field of medicinal chemistry. Its diverse biological activities, coupled with a favorable pharmacokinetic profile, make it a strong candidate for further development. Ongoing research aims to explore its full therapeutic potential, with the hope of advancing it into clinical trials for various indications. This compound exemplifies the innovative approaches being pursued in the search for novel and effective treatments in chemical biology and medicine.